Cas no 139716-40-8 (Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, octyl ester)

• Product Name: Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, octyl ester
• CAS No: 139716-40-8
• MF: C₃₀H₄₁NO₂S
• MW: 479.717047452927
• CID: 1279716
• Update Time: 2024-08-03

Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-, octyl ester

• Inchi： 1S/C30H41NO2S/c1-3-5-7-9-11-13-15-24-16-21-27-28(23-24)34-29(31-27)25-17-19-26(20-18-25)30(32)33-22-14-12-10-8-6-4-2/h16-21,23H,3-15,22H2,1-2H3
• InChI Key： LQDCATMSXCRDDY-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCC)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCCCC)C=C3S2)C=C1

Computed Properties

• Exact Mass: 479.28603

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 591.3±52.0 °C(Predicted)
• PSA: 39.19
• pka: 0.60±0.10(Predicted)